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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

For Immediate Release

[City, State] — [Date] — A comprehensive guide offering a comparative environmental safety
assessment of the fungicide Chinomethionate against prominent alternatives is now available
for researchers, scientists, and drug development professionals. This guide provides a detailed
analysis of ecotoxicological data and environmental fate, empowering informed decisions in
agricultural and pharmaceutical research.

The publication presents a side-by-side comparison of Chinomethionate with a strobilurin
fungicide (Azoxystrobin), a triazole fungicide (Tebuconazole), a biological fungicide (Bacillus
subtilis), and a botanical alternative (Neem Oil). All quantitative data are summarized in clear,
comparative tables, and detailed experimental protocols for key ecotoxicity studies are
provided.

Ecotoxicity Profile: A Comparative Overview

The acute and chronic toxicity of Chinomethionate and its alternatives to key aquatic
organisms are summarized below. Data is presented as the median lethal concentration (LC50)
for fish, the median effective concentration (EC50) for aquatic invertebrates (Daphnia magna),
and the median effective concentration (EC50) for algae. Lower values indicate higher toxicity.
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Aquatic
Fungicide Fish (96-hr LC50) Invertebrates (48-hr Algae (72-hr EC50)
EC50)
Chinomethionate 0.01-0.1 mg/L 0.02 - 0.2 mg/L 0.03 - 0.3 mg/L
Azoxystrobin 0.47 - 1.1 mg/L[1] 0.28 mg/L[1] 0.1-1.0 mg/L
Tebuconazole 2.3 -498 mg/L[2] 2.37 - 3.53 mg/L[2][3] 1.552 mg/L[4]
) N Not reported (low Not reported (low Not reported (low
Bacillus subtilis o o o
toxicity expected) toxicity expected) toxicity expected)
Neem Oil Slightly toxic[5] 0.028 - 0.17 mg/L[6] Not found

Environmental Fate and Persistence

The persistence of a fungicide in the environment is a critical factor in its overall environmental
risk profile. The following table compares the degradation half-life (DT50) of Chinomethionate
and its alternatives in soil and water.

Fungicide Soil Half-life (DT50) Water Half-life (DT50)
Chinomethionate 1-10days 1-7 days
Azoxystrobin 56.4 - 248 days (aerobic)[7] 14 - 25.8 days|8]

Can be persistent, with a half-
Tebuconazole 49 - >600 days (aerobic) life of up to 198 days in
freshwater.[2]

] N Spores can persist for Populations return to natural
Bacillus subtilis ) )
extended periods.[9][10] levels over time.[11]
Neem Oil (Azadirachtin) 3 - 44 days|[5] 48 minutes - 4 days|[5]

Experimental Protocols

The ecotoxicity data presented in this guide are primarily generated following internationally
recognized testing guidelines, predominantly those established by the Organisation for
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Economic Co-operation and Development (OECD). These standardized protocols ensure the
reliability and comparability of the data.

Key Experiment: OECD 203 - Fish Acute Toxicity Test

This guideline is designed to assess the acute lethal toxicity of a substance to fish.[12][13][14]
[15]

Methodology:
o Test Organisms: A recommended fish species (e.g., Rainbow Trout, Zebra fish) is selected.

o Exposure: Fish are exposed to a range of concentrations of the test substance in water for a
96-hour period. A control group is maintained in clean water.

o Observation: Mortalities and any sublethal effects are observed and recorded at 24, 48, 72,
and 96 hours.

e Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal
to 50% of the test fish population within the 96-hour exposure period.
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OECD 203: Fish Acute Toxicity Test Workflow

Range-finding Test Definitive Test Setup 96-hour Exposure Period Observations
(Determine test concentrations) (Control + multiple concentrations) P (Mortality & sublethal effects at 24, 48, 72, 96h)

Data Analysis
(Statistical calculation of LC50)

Azoxystrobin Degradation Pathway

Azoxystrobin

Y

Metabolite A Metabolite B Metabolite C
(Hydrolysis of ester linkage) (Demethylation) (Cleavage of ether linkage)

i

Further Degradation
(Mineralization)
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Tebuconazole Degradation Pathway
Tebuconazole
Metabolite X Metabolite Y 1,2,4-Triazole
(Hydroxylation) (Oxidation) (Cleavage)
Further Degradation

Environmental Risk Assessment Logic

Hazard Identification Exposure Assessment
(Ecotoxicity Studies) (Environmental Fate & Persistence)

Risk Characterization
(PEC/PNEC Ratio)

Risk Management
(Regulatory Decisions)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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